Cas no 1339453-08-5 (2-(azetidin-3-yl)-N-methylacetamide)

• Product Name: 2-(azetidin-3-yl)-N-methylacetamide
• CAS No: 1339453-08-5
• MF: C₆H₁₂N₂O
• MW: 128.172281265259
• MDL: MFCD20371003
• CID: 5168733
• PubChem ID: 64616528
• Update Time: 2025-10-16

2-(azetidin-3-yl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-N-methylacetamide
• 3-Azetidineacetamide, N-methyl-

• MDL： MFCD20371003
• Inchi： 1S/C6H12N2O/c1-7-6(9)2-5-3-8-4-5/h5,8H,2-4H2,1H3,(H,7,9)
• InChI Key： SBIVSEBLXRPOSN-UHFFFAOYSA-N
• SMILES： O=C(CC1CNC1)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 110
• XLogP3: -0.9
• Topological Polar Surface Area: 41.1

Additional information on 2-(azetidin-3-yl)-N-methylacetamide

Introduction to 2-(Azetidin-3-yl)-N-methylacetamide (CAS No. 1339453-08-5)

2-(Azetidin-3-yl)-N-methylacetamide, with the CAS number 1339453-08-5, is a small molecule compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-(azetidin-3-yl)-N-methylacetamide make it an intriguing candidate for various research studies, particularly in the areas of neuropharmacology and cancer therapy.

The chemical structure of 2-(azetidin-3-yl)-N-methylacetamide consists of an azetidine ring attached to an acetamide moiety, with a methyl group substituent on the nitrogen atom of the acetamide. This arrangement imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. The azetidine ring, a four-membered heterocyclic compound, is known for its conformational rigidity and ability to form hydrogen bonds, which can enhance the compound's binding affinity to target proteins.

In recent years, significant advancements have been made in understanding the biological activities of 2-(azetidin-3-yl)-N-methylacetamide. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a valuable tool in the study of various biological processes. For instance, studies have demonstrated that 2-(azetidin-3-yl)-N-methylacetamide can act as a selective inhibitor of certain kinases, which are key enzymes involved in cell signaling pathways. This property has led to its exploration as a potential therapeutic agent for treating diseases characterized by aberrant kinase activity, such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, 2-(azetidin-3-yl)-N-methylacetamide has also been investigated for its neuropharmacological effects. Preclinical studies have shown that this compound can modulate neurotransmitter systems in the brain, particularly those involving serotonin and dopamine. These findings suggest that 2-(azetidin-3-yl)-N-methylacetamide may have potential applications in the treatment of neurological disorders such as depression and anxiety. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for developing central nervous system (CNS) therapies.

The pharmacokinetic profile of 2-(azetidin-3-yl)-N-methylacetamide has been extensively studied to optimize its use in therapeutic applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. Furthermore, its low molecular weight and lipophilicity contribute to its ability to penetrate biological membranes efficiently, enhancing its therapeutic potential.

In terms of safety and toxicity, preclinical studies have indicated that 2-(azetidin-3-yl)-N-methylacetamide is generally well-tolerated at therapeutic doses. However, as with any new chemical entity (NCE), thorough safety assessments are essential before advancing to clinical trials. Ongoing research is focused on evaluating the long-term safety and efficacy of this compound in various disease models.

The development of novel drug candidates often involves optimizing lead compounds through structure-activity relationship (SAR) studies. In the case of 2-(azetidin-3-yl)-N-methylacetamide, researchers have explored various structural modifications to enhance its potency and selectivity. For example, substituting different functional groups on the azetidine ring or the acetamide moiety can significantly impact the compound's biological activity. These efforts aim to identify more effective derivatives with improved pharmacological profiles.

In conclusion, 2-(azetidin-3-yl)-N-methylacetamide (CAS No. 1339453-08-5) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing treatments in various medical fields.